B1579949 L-LYSINE:2HCL (D9)

L-LYSINE:2HCL (D9)

Cat. No.: B1579949
M. Wt: 228.17
Attention: For research use only. Not for human or veterinary use.
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Description

L-Lysine:2HCl (D9) is a deuterated derivative of the essential amino acid L-lysine, where nine hydrogen atoms are replaced with deuterium (²H). This compound is synthesized to achieve high isotopic purity (≥98%), making it suitable for advanced research applications such as metabolic tracing, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) . The dihydrochloride form enhances solubility and stability, critical for in vitro and in vivo studies. Its primary utility lies in minimizing isotopic interference while tracking biochemical pathways, particularly in protein synthesis and turnover studies .

Properties

Molecular Weight

228.17

Purity

98%

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Isotopically Labeled Lysine Compounds

Isotopic Labeling Patterns and Key Differences

L-Lysine:2HCl (D9) is distinguished from other isotopologues by its specific deuteration pattern and isotopic enrichment. Below is a comparative analysis with structurally analogous compounds (Table 1):

Table 1: Key Properties of L-Lysine:2HCl and Its Isotopologues
Compound Name Isotopic Label(s) Purity (%) Applications Key References
L-Lysine:2HCl (D9) D9 (deuterium at 9 positions) 98 MS internal standards, NMR studies
L-Lysine:2HCl (4,4,5,5-D4) D4 (deuterium at C4 and C5) 96–98 Site-specific metabolic tracing
L-Lysine:2HCl (13C6) 13C6 (carbon-13 backbone) 97–99 Metabolic flux analysis, proteomics
L-Lysine:2HCl (15N2) 15N2 (nitrogen-15 at α/ε-amino) 98 Nitrogen metabolism, protein turnover
L-Lysine:2HCl (13C6; D9; 15N2) 13C6, D9, 15N2 (triple labeling) 97–99 Multi-isotope tracing, complex MS

Functional and Analytical Advantages

  • L-Lysine:2HCl (D9) vs. D4 Variants : The D9 variant provides a higher mass shift (+9 Da) in MS, improving signal resolution compared to D4 (+4 Da). However, D4 allows site-specific tracking of lysine’s side-chain metabolism in lipid modification studies .
  • D9 vs. 13C6 : While 13C6 is preferred for carbon flux analysis (e.g., in Krebs cycle studies), D9 minimizes isotopic effects on reaction kinetics, making it more suitable for long-term in vivo pharmacokinetic studies .
  • D9 vs. 15N2 : The 15N2 variant is optimal for nitrogen assimilation studies but lacks the MS sensitivity of D9 due to lower mass differentials .
  • Combination Labels : The triple-labeled variant (13C6; D9; 15N2) enables simultaneous tracking of carbon, hydrogen, and nitrogen pathways but requires specialized instrumentation for data deconvolution .

Quality and Regulatory Considerations

L-Lysine:2HCl (D9) is typically supplied at ≥98% isotopic purity, comparable to 13C6 (97–99%) and 15N2 (98%) variants.

Research Implications and Limitations

  • Strengths of D9 : High deuteration ensures minimal interference in MS-based proteomics, while its solubility in aqueous systems supports cell culture studies.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.